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Compound of Interest

Compound Name: 4,4'-Bipyridine hydrate

Cat. No.: B048587

Technical Support Center: 4,4'-Bipyridine
Hydrate

Welcome to the technical support center for 4,4'-Bipyridine and its hydrate form. This resource
is designed for researchers, scientists, and drug development professionals to address
common challenges encountered during its use in chemical reactions, with a specific focus on
solubility issues.

Frequently Asked Questions (FAQs)

Q1: What is 4,4'-Bipyridine hydrate and how does it differ from the anhydrous form?

Al: 4,4'-Bipyridine is an organic compound consisting of two pyridine rings linked at the 4-
position. It is a solid, colorless to pale yellow crystalline powder. The hydrate form, 4,4'-
bipyridine hydrate, has water molecules incorporated into its crystal structure. This is a
common state for 4,4'-bipyridine, which is known to readily form hydrates and other solvates.
The presence of water can affect the compound's molecular weight, stability, and solubility
characteristics. The interconversion between the anhydrate and hydrate forms can occur based
on environmental conditions like relative humidity.

Q2: In which solvents is 4,4'-Bipyridine generally soluble?
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A2: 4,4'-Bipyridine exhibits good solubility in many organic solvents. It is known to be very
soluble in ethanol, chloroform, benzene, and diethyl ether. It is also soluble in polar aprotic
solvents like dimethyl sulfoxide (DMSO) and N,N-dimethylformamide (DMF), as well as
tetrahydrofuran (THF). However, it has limited or sparing solubility in water due to its
hydrophobic pyridine rings.

Q3: How does temperature affect the solubility of 4,4'-Bipyridine hydrate?

A3: As with most solid solutes, the solubility of 4,4'-bipyridine and its hydrate generally
increases with higher temperatures. If you
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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